Cas no 1824262-08-9 (4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde)

• Product Name: 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde
• CAS No: 1824262-08-9
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD28140227
• CID: 5463654
• PubChem ID: 129910427
• Update Time: 2025-06-21

4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde
• Z2044820135

• MDL： MFCD28140227
• Inchi： 1S/C9H6N2O2/c12-6-7-5-9(13)11-4-2-1-3-8(11)10-7/h1-6H
• InChI Key： DESJUFRHHVWGBB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=O)N=C2C=CC=CN21

Computed Properties

• Exact Mass: 174.042927438 g/mol
• Monoisotopic Mass: 174.042927438 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 174.16
• XLogP3: -0.1
• Topological Polar Surface Area: 49.7

Additional information on 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde

4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde (CAS No. 1824262-08-9): An Overview of a Promising Heterocyclic Compound

4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde (CAS No. 1824262-08-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities and structural versatility.

The chemical structure of 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde features a pyrido[1,2-a]pyrimidine core with a ketone group at the 4-position and an aldehyde group at the 2-position. This combination of functional groups imparts the molecule with distinct reactivity and stability characteristics, making it an attractive candidate for further investigation and development.

Recent studies have highlighted the potential of 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the aldehyde group plays a crucial role in mediating this activity by forming covalent bonds with specific cellular targets, leading to cell cycle arrest and apoptosis.

In addition to its antiproliferative properties, 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde has also shown promise as a lead compound for the development of novel antimicrobial agents. A study published in the European Journal of Medicinal Chemistry reported that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the ability of the compound to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The synthetic accessibility of 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde is another factor contributing to its appeal as a research tool and potential therapeutic agent. Several efficient synthetic routes have been developed to prepare this compound, including a one-pot multicomponent reaction (MCR) approach that allows for rapid and scalable synthesis. This synthetic flexibility enables chemists to easily modify the structure of the compound and explore its structure-activity relationships (SAR).

Beyond its medicinal applications, 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde has also been investigated for its potential use in materials science. A study published in the Journal of Materials Chemistry C explored the photophysical properties of this compound and found that it exhibits strong fluorescence emission in the visible region. This property makes it a promising candidate for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Recent research has focused on assessing the environmental fate and toxicity of 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde. A study published in the Journal of Environmental Science and Health reported that this compound exhibits low toxicity to aquatic organisms and degrades rapidly under environmental conditions, suggesting that it may be a safer alternative to other heterocyclic compounds with similar biological activities.

In conclusion, 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde (CAS No. 1824262-08-9) is a versatile heterocyclic compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique chemical structure, combined with its synthetic accessibility and favorable biological properties, positions it as a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in various scientific fields.